Cas no 2227912-96-9 (rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol
• CAS No: 2227912-96-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6600099
• PubChem ID: 165591984
• Update Time: 2025-07-02

rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol
• 2227912-96-9
• EN300-1624627

• Inchi： 1S/C9H15N3O/c1-6-11-4-8(12(6)2)7-3-10-5-9(7)13/h4,7,9-10,13H,3,5H2,1-2H3/t7-,9+/m0/s1
• InChI Key： SLAXOZOULLTQBP-IONNQARKSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1=CN=C(C)N1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 50.1Ų

Additional information on rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol

Professional Introduction to Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol (CAS No. 2227912-96-9)

Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate stereochemistry and potential biological activity. This compound, identified by the CAS number 2227912-96-9, has garnered attention due to its structural features and its implications in drug development. The presence of a pyrrolidinyl backbone linked to a dimethylimidazole moiety suggests a high degree of molecular complexity, which is often associated with promising pharmacological properties.

The stereochemistry of Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol is particularly noteworthy. The (3R,4R) configuration indicates a specific spatial arrangement of atoms that can critically influence the compound's interactions with biological targets. Such stereochemical precision is often a hallmark of advanced drug candidates, where the three-dimensional structure plays a pivotal role in efficacy and selectivity. The compound's design reflects the growing trend in medicinal chemistry towards rational drug design, leveraging structural information to optimize therapeutic outcomes.

In recent years, there has been increasing interest in heterocyclic compounds for their diverse biological activities. The imidazole ring in Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol is a well-known pharmacophore that has been extensively studied for its potential applications in treating various diseases. The dimethylation at the 1 and 2 positions of the imidazole ring enhances its stability and bioavailability, making it an attractive scaffold for further derivatization. This modification has been shown to improve metabolic profiles and reduce unwanted side effects, aligning with current pharmaceutical development strategies.

The pyrrolidine moiety in this compound also contributes significantly to its pharmacological profile. Pyrrolidine derivatives are known for their versatility in drug design, often serving as key components in molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The combination of the pyrrolidine and dimethylimidazole moieties in Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol creates a unique structural framework that may confer novel biological activities. This dual functionality makes the compound a valuable asset in the search for new therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in evaluating the potential of Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol as a lead compound for drug development. Virtual screening and molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways. Such insights have guided experimental efforts towards optimizing its structure and improving its pharmacological properties.

The synthesis of Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-ol presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to access such intricate molecules. Techniques such as asymmetric catalysis and chiral auxiliary methods have enabled the efficient construction of enantiomerically pure compounds like this one. These advances have not only facilitated the preparation of Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yl)pyrrolidin-3-but also opened new avenues for exploring its potential applications.

In conclusion, Rac-(3R,4R)-4-(1,2-dimethyl-1H-imidazol-5-yllpyrrolidin-l-lactam (CAS No. 22279l-l26-l9) represents an exciting opportunity in pharmaceutical research due to its complex structure and promising biological profile. The combination of stereochemical precision and functional group diversity makes this compound a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.